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Compound of Interest

Compound Name: ADDA 5 hydrochloride

Cat. No.: B1665517

For Researchers, Scientists, and Drug Development Professionals

Introduction

ADDA 5 hydrochloride is a selective, partial non-competitive inhibitor of cytochrome c oxidase
(Cc0), the terminal enzyme of the mitochondrial respiratory electron transport chain.[1][2] By
targeting CcO, ADDA 5 hydrochloride disrupts cellular energy metabolism, specifically
oxidative phosphorylation (OXPHOS), which has shown potential in inhibiting the proliferation
of cancer cells, particularly those resistant to conventional therapies.[2] These application notes
provide a comprehensive guide for determining the half-maximal inhibitory concentration (IC50)
of ADDA 5 hydrochloride in various experimental systems.

Data Presentation: IC50 and EC50 Values

The following table summarizes the reported IC50 and EC50 values for ADDA 5
hydrochloride in different biological contexts. These values serve as a reference for designing
dose-response studies.
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Target/System CelllTissue Type IC50/EC50 Value Reference
Cytochrome ¢ Purified from human

, , 18.93 uM [1]
Oxidase (CcO) glioma
Cytochrome ¢ Purified from bovine

_ 31.82 uM [1]
Oxidase (CcO) heart

o UTMZ glioma stem
CcO Activity I 21.4+£3.9 uM [1]
cells

o Jx22-derived glioma
CcO Activity ) I 155+ 2.8 yM [1]
stem cells

Cell Growth (EC50) UTMZ cells 8.17 uM [1]

Signaling Pathway

ADDA 5 hydrochloride's primary mechanism of action is the inhibition of cytochrome ¢
oxidase (CcO), which is Complex IV of the mitochondrial electron transport chain. This
inhibition disrupts the transfer of electrons from cytochrome c to molecular oxygen, thereby
impeding the generation of a proton gradient across the inner mitochondrial membrane. The
conseqguence is a reduction in ATP synthesis via oxidative phosphorylation.
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Mitochondrial Electron Transport Chain

Downstream Effects
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Seed cells in 96-well plate

Incubate for 24h

Prepare serial dilutions of
ADDA 5 hydrochloride

Treat cells with drug dilutions

Incubate for 48-72h

Add MTT solution

Incubate for 3-4h

Remove medium

Add DMSO to dissolve formazan

Read absorbance at 570 nm

Analyze data and calculate IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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